Electrochemical β-chlorosulfoxidation of alkenes†
Organic Chemistry Frontiers Pub Date: 2022-08-25 DOI: 10.1039/D2QO01111E
Abstract
Sulfoxide is an important structural motif widely found in medicine, materials, chiral catalysis, and many other fields. The development of green and sustainable synthesis methods for their efficient preparation is of great significance. Herein, we have unraveled an electrochemical β-chlorosulfoxidation of alkenes, using readily available thiols and hydrochloride as the limiting agents. This protocol features a simple operation, wide substrate scope, and good functional group compatibility. Notably, the thus obtained β-chlorosulfoxides have been shown to be versatile building blocks for the preparation of diverse functionalized β-sulfoxides.
![Graphical abstract: Electrochemical β-chlorosulfoxidation of alkenes](http://scimg.chem960.com/usr/1/D2QO01111E.jpg)
![Electrochemical β-chlorosulfoxidation of alkenes†](https://scimg.chem960.com/usr/1/D2QO01111E.jpg)
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